1-[(Thiophen-3-yl)methyl]azetidin-3-amine

• IUPAC Name: 1-(thiophen-3-ylmethyl)azetidin-3-amine
• InChI: InChI=1S/C8H12N2S/c9-8-4-10(5-8)3-7-1-2-11-6-7/h1-2,6,8H,3-5,9H2
• InChI Key: FPUZZULAYILGJW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=CSC=C2)N
• Molecular Formula: C8H12N2S
• Molecular Weight: 168.26 g/mol

Description

1-(Thiophen-3-yl)methylazetidin-3-amine, also known as 1-TMAA, is an organic compound that is part of the azetidin-3-amine family. This compound has a wide range of applications in scientific research, from drug discovery to biochemical studies.

Mechanism of Action

The mechanism of action of 1-[(Thiophen-3-yl)methyl]azetidin-3-amine is not fully understood, but it is believed to be related to its ability to interact with proteins and other molecules. Specifically, this compound has been shown to bind to certain proteins and enzymes, which can alter their structure and function. This binding can lead to changes in cellular signaling pathways and the regulation of gene expression.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In vitro, this compound has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In vivo, this compound has been shown to reduce inflammation and oxidative stress, as well as to modulate the immune system.

Advantages and Limitations for Lab Experiments

1-[(Thiophen-3-yl)methyl]azetidin-3-amine has several advantages for lab experiments. It is relatively easy to synthesize, and it is stable in aqueous solutions. Additionally, it has a low toxicity and is not known to cause any adverse effects. However, this compound is not soluble in organic solvents, and it can be difficult to purify.

Future Directions

The future directions for 1-[(Thiophen-3-yl)methyl]azetidin-3-amine are numerous. For example, further research is needed to better understand its mechanism of action and its effects on biochemical and physiological processes. Additionally, this compound could be used to develop new drugs or treatments for various diseases. Furthermore, this compound could be used to study the regulation of gene expression, as well as to identify potential therapeutic targets for a variety of diseases. Finally, this compound could be used to study the effects of environmental pollutants on human health.

Scientific Research Applications

1-[(Thiophen-3-yl)methyl]azetidin-3-amine has a wide range of applications in scientific research, including drug discovery, biochemical studies, and biochemistry. In drug discovery, it has been used to identify potential therapeutic agents for a variety of diseases. In biochemical studies, this compound has been used to study the structure and function of proteins and enzymes. In biochemistry, this compound has been used to study the regulation of gene expression and the mechanisms of action of various drugs.

Biochemical Analysis

Temporal Effects in Laboratory Settings

The temporal effects of 1-[(Thiophen-3-yl)methyl]azetidin-3-amine in laboratory settings have been studied to understand its stability, degradation, and long-term effects on cellular function. Over time, this compound may undergo degradation, leading to the formation of metabolites with different biological activities. In vitro and in vivo studies have shown that prolonged exposure to this compound can result in sustained changes in cellular metabolism and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, while higher doses could lead to toxic or adverse effects. Studies have shown that there is a threshold dose beyond which the compound’s toxicity increases significantly, leading to adverse effects such as hepatotoxicity or neurotoxicity .

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its function and activity. It may be directed to particular organelles or compartments within the cell through targeting signals or post-translational modifications. This localization is crucial for its interaction with target biomolecules and its overall biological effects .